Cas no 1547127-38-7 (4-(3-aminobutyl)benzene-1,3-diol)

4-(3-Aminobutyl)benzene-1,3-diol is a substituted phenolic compound featuring both amine and diol functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for selective reactivity, enabling modifications at the amine or hydroxyl sites for the development of specialized derivatives. The compound’s balanced polarity enhances solubility in both aqueous and organic solvents, facilitating its use in diverse reaction conditions. Additionally, its aromatic core provides stability, while the flexible aminobutyl side chain offers conformational adaptability for binding interactions. This combination of properties makes it valuable in medicinal chemistry, particularly for designing bioactive molecules or as a scaffold in drug discovery.

4-(3-aminobutyl)benzene-1,3-diol structure

1547127-38-7 structure

Product Name:4-(3-aminobutyl)benzene-1,3-diol

CAS No:1547127-38-7

MF:C₁₀H₁₅NO₂

MW:181.231602907181

CID:6039736

PubChem ID:83955269

Update Time:2025-06-07

4-(3-aminobutyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 4-(3-aminobutyl)benzene-1,3-diol
- 1547127-38-7
- EN300-1858821
- Inchi： 1S/C10H15NO2/c1-7(11)2-3-8-4-5-9(12)6-10(8)13/h4-7,12-13H,2-3,11H2,1H3
- InChI Key： WROZOEHXNSNNPV-UHFFFAOYSA-N
- SMILES： OC1C=C(C=CC=1CCC(C)N)O

Computed Properties

Exact Mass: 181.110278721g/mol
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 66.5Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1858821-1g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	1g	$800.0	2023-09-18
Enamine	EN300-1858821-5g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	5g	$2318.0	2023-09-18
Enamine	EN300-1858821-10g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	10g	$3438.0	2023-09-18
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Enamine	EN300-1858821-0.1g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	0.1g	$703.0	2023-09-18
Enamine	EN300-1858821-0.25g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	0.25g	$735.0	2023-09-18
Enamine	EN300-1858821-0.5g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	0.5g	$768.0	2023-09-18
Enamine	EN300-1858821-1.0g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	1g	$1157.0	2023-06-02
Enamine	EN300-1858821-2.5g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	2.5g	$1568.0	2023-09-18
Enamine	EN300-1858821-5.0g	4-(3-aminobutyl)benzene-1,3-diol	1547127-38-7	5g	$3355.0	2023-06-02